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Compound of Interest

Compound Name: 7-Chlorothieno[3,2-b]pyridine

Cat. No.: B1354074 Get Quote

An In-depth Technical Guide to the Physical Properties of 7-Chlorothieno[3,2-b]pyridine

Introduction
7-Chlorothieno[3,2-b]pyridine is a halogenated heterocyclic organic compound with the

chemical formula C₇H₄ClNS.[1] It is structurally composed of a fused thiophene and pyridine

ring system, with a chlorine atom substituted at the 7-position.[2] This compound typically

appears as a white to off-white crystalline solid, though it can also be found as a pale-yellow to

yellow-brown solid.[1][2][3] It serves primarily as a crucial intermediate in the synthesis of more

complex molecules, particularly in the development of pharmaceutical agents and other

biologically active compounds.[2][4] Its utility in medicinal chemistry is notable, where it is often

used in derivatization and cross-coupling reactions to create novel therapeutic candidates.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 7-Chlorothieno[3,2-b]pyridine is

presented below. These properties are essential for its handling, storage, and application in

synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₇H₄ClNS [2][5]

Molecular Weight 169.63 g/mol [2][3][5]

Appearance

White to off-white crystalline

solid; may also appear as a

yellow to orange powder or

lump.

[1][2][4]

Melting Point 35 °C [4]

Boiling Point 257.5 °C at 760 mmHg [2][6]

Density 1.435 g/cm³ [2][6]

Flash Point 109.5 °C - 110 °C [2][4][6]

Solubility Sparingly soluble in water. [1]

Refractive Index 1.695 [2]

pKa (Predicted) 2.87 ± 0.30 [1]

Storage Conditions
Keep in a dark place under an

inert atmosphere at 2-8°C.
[3][7]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 7-Chlorothieno[3,2-
b]pyridine are outlined below.

Synthesis of 7-Chlorothieno[3,2-b]pyridine
A common method for the synthesis of 7-Chlorothieno[3,2-b]pyridine involves the

chlorination of thieno[3,2-b]pyridin-7(4H)-one.[4]

Materials:

Thieno[3,2-b]pyridin-7(4H)-one
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Oxalyl chloride

N,N-dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂)

1,2-Dichloroethane (C₂H₄Cl₂)

Round-bottomed flask (250 mL)

Magnetic stirrer

Reflux condenser

Ice bath

Procedure:

To a 250 mL round-bottomed flask, add 30 mL of dichloromethane and 20 mL of 1,2-

dichloroethane.

Add N,N-dimethylformamide (1.8 mL, 23.28 mmol) to the solvent mixture.

Cool the mixture to 0 °C using an ice bath.

Slowly add oxalyl chloride (2.9 mL, 33.86 mmol) dropwise to the cooled mixture while

stirring.

After the addition of oxalyl chloride, add thieno[3,2-b]pyridin-7(4H)-one (1.6 g, 10.58 mmol)

to the reaction mixture.

Heat the reaction mixture to reflux and maintain for 6 hours.

Upon completion of the reaction, cool the mixture to room temperature.

The resulting product, 7-chlorothieno[3,2-b]pyridine, is obtained as a pale yellow solid with

a yield of approximately 90%.[4]
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Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
The structure of the synthesized 7-Chlorothieno[3,2-b]pyridine can be confirmed using ¹H

NMR spectroscopy.

Instrumentation:

400 MHz NMR Spectrometer

Sample Preparation:

Dissolve a small amount of the synthesized product in deuterated chloroform (CDCl₃).

¹H NMR Data (400 MHz, CDCl₃):

δ 8.61 (d, J = 5.2 Hz, 1H)

δ 7.81 (d, J = 5.2 Hz, 1H)

δ 7.30 (d, J = 4.8 Hz, 1H)[4]

Experimental Workflow Visualization
The following diagram illustrates the key steps in the synthesis of 7-Chlorothieno[3,2-
b]pyridine.
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Caption: Synthesis workflow for 7-Chlorothieno[3,2-b]pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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